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Compound of Interest

4-Chloro-3,5-dibromo-tert-
Compound Name:
butylbenzene

Cat. No.: B3070051

In the realm of organic chemistry, a molecular formula such as C10H11Br2ClI represents not a
single entity, but a multitude of possibilities. This formula dictates the atomic constitution—ten
carbon atoms, eleven hydrogen atoms, two bromine atoms, and one chlorine atom—but
remains silent on their spatial arrangement. This structural diversity gives rise to a vast number
of constitutional isomers, each a unique compound with its own distinct physical, chemical, and
biological properties. Consequently, a single IUPAC name for CLOH11Br2Cl is a chemical
impossibility.

This guide provides a comprehensive framework for systematically assigning IUPAC names to
various isomers of C10H11Br2Cl. We will explore representative examples from different
structural classes, elucidating the rigorous logic of the IUPAC nomenclature system. This
exploration is designed for researchers, scientists, and drug development professionals who
require a deep and practical understanding of chemical nomenclature.

Pillar 1: The Foundation of IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) has established a set of rules
to assign a unique and unambiguous name to every organic compound. This systematic
approach is crucial for clear communication in science and industry. The fundamental steps in
naming a compound involve:

« ldentifying the Parent Structure: This is typically the longest continuous carbon chain or the
principal ring system in the molecule.
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« ldentifying and Naming Substituents: Any atoms or groups of atoms attached to the parent
structure are considered substituents.

» Numbering the Parent Structure: The parent chain or ring is numbered to assign the lowest
possible locants (numbers) to the substituents.

e Assembling the Name: The full name is constructed by arranging the substituent names in
alphabetical order, preceded by their locants, and followed by the name of the parent
structure.

Pillar 2: Case Studies in C10H11Br2ClIl Isomer
Nomenclature

To illustrate the application of these principles, we will now systematically name three distinct
isomers of CLOH11Br2ClI: an aromatic isomer, a cyclic aliphatic isomer, and an acyclic aliphatic
isomer.

Case Study 1: Aromatic Isomer - 1-(2,4-Dibromo-5-
chlorophenyl)ethane

Aromatic compounds based on a benzene ring are common scaffolds in medicinal chemistry.
Let us consider an ethylbenzene derivative.

Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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